2-Methyl-3-(methylamino)butan-2-ol

• IUPAC Name: 2-methyl-3-(methylamino)butan-2-ol
• InChI: InChI=1S/C6H15NO/c1-5(7-4)6(2,3)8/h5,7-8H,1-4H3
• InChI Key: SOHFMOBBZSGBFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)(C)O)NC
• Molecular Formula: C6H15NO
• Molecular Weight: 117.19 g/mol
• CAS RN: 412274-84-1

Description

“2-Methyl-3-(methylamino)butan-2-ol” is a chemical compound with the molecular formula C6H15NO. It has a molecular weight of 117.19. The compound is used in the preparation of oxazocenones displaying novel cellular abilities.

Synthesis Analysis

The synthesis of “2-Methyl-3-(methylamino)butan-2-ol” and similar compounds often involves multi-step processes. For example, the dehydration of butan-2-ol involves three stages: protonation by the acid catalyst, loss of a water molecule to form a carbocation, and loss of a hydrogen ion to form a double bond.

Molecular Structure Analysis

The molecular structure of “2-Methyl-3-(methylamino)butan-2-ol” can be represented by the Hill Notation: C6H15NO. The structure can also be represented by the SMILES string: OC©©CCNC.

Chemical Reactions Analysis

The chemical reactions involving “2-Methyl-3-(methylamino)butan-2-ol” can be complex and varied. For instance, the hydrogenation of 2-methyl-3-butyn-2-ol has been studied, with PdZn/Ti x M 1−x O 2±y (M = Ce, Zr, Zn) proving efficient in the reaction.

Scientific Research Applications

Forensic Science Applications

The compound and its related substances, such as bk-MBDB and bk-MDEA, have been studied for their metabolic pathways in the human body. Researchers have identified major metabolic pathways including N-dealkylation, demethylenation followed by O-methylation, and beta-ketone reduction. These findings have implications for forensic toxicology, aiding in the detection and analysis of new designer drugs in biological specimens (Zaitsu et al., 2009).

Catalysis and Chemical Engineering

In the field of chemical engineering, the compound has been used to study the kinetics and selectivity of hydrogenation processes. For instance, research on the hydrogenation of 2-methyl-3-butyn-2-ol over a Pd/ZnO catalyst has provided insights into optimizing catalyst performance for industrial applications, highlighting the importance of solvent effects and kinetic modeling (Vernuccio et al., 2016).

Pharmaceutical Research

There's ongoing research into novel therapeutic agents, where derivatives of "2-Methyl-3-(methylamino)butan-2-ol" have been investigated as potential norepinephrine inhibitors. These studies contribute to the development of new treatments for pain and other conditions, showcasing the compound's relevance in drug discovery and development (O'Neill et al., 2011).

Molecular Biology

The compound's derivatives have also been utilized in metabolic engineering to produce biofuels and platform chemicals. Research has demonstrated the high-yield production of isoprenoid-based C5 alcohols in E. coli, which are significant for their fuel properties and as precursors in chemical synthesis (George et al., 2015).

Safety And Hazards

Safety data sheets indicate that “2-Methyl-3-(methylamino)butan-2-ol” should be handled with care. Avoid ingestion and inhalation, and avoid contact with skin and eyes. Keep away from open flames, hot surfaces, and sources of ignition. Use only non-sparking tools.

Future Directions

Research into “2-Methyl-3-(methylamino)butan-2-ol” and similar compounds is ongoing. For example, the efficiency of PdZn/Ti x M 1−x O 2±y (M = Ce, Zr, Zn) in the hydrogenation of 2-methyl-3-butyn 2-ol was studied, with an emphasis on the stability of the catalyst during the reaction. This research could lead to more efficient and stable catalysts for similar reactions in the future.